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Compound of Interest

Compound Name: 1-Ethylcyclohexanol

Cat. No.: B155962

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical waste is paramount to ensuring a secure and compliant laboratory
environment. This document provides essential, step-by-step guidance for the proper disposal
of 1-Ethylcyclohexanol, a combustible tertiary alcohol commonly used as a solvent and
intermediate in chemical synthesis. Adherence to these procedures is critical for minimizing
environmental impact and maintaining workplace safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be familiar with the inherent hazards of
1-Ethylcyclohexanol. This compound is harmful if swallowed and causes serious eye
irritation.[1][2] It is also a combustible material, and containers may explode when heated.[3]
Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

Essential Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles are mandatory.[4]
e Hand Protection: Use compatible chemical-resistant gloves.[4]

o Skin Protection: Wear protective clothing to prevent skin contact.[3] In case of skin contact,
wash immediately with plenty of soap and water.[3][4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b155962?utm_src=pdf-interest
https://www.benchchem.com/product/b155962?utm_src=pdf-body
https://www.benchchem.com/product/b155962?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylcyclohexanol
https://www.guidechem.com/encyclopedia/1-ethylcyclohexanol-dic277727.html
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2728908_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2728908_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453350050&productDescription=1-ETHYLCYCLOHEXANOL+5ML&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2728908_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Respiratory Protection: In case of insufficient ventilation, use a NIOSH-approved respirator.

[4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
especially when handling larger volumes.[5] Ensure that an eyewash station and safety shower
are readily accessible.[3]

Step-by-Step Disposal Protocol

The disposal of 1-Ethylcyclohexanol must be carried out in strict accordance with local,
regional, and national hazardous waste regulations.[3][6] It is illegal and unsafe to dispose of
this chemical down the drain or in regular trash.[5][7]

1. Waste Collection:

» Container: Use a designated, properly labeled, and leak-proof container for collecting 1-
Ethylcyclohexanol waste. The container should be compatible with the chemical and have
a secure screw cap. Avoid using metal containers where possible.[5]

o Labeling: Clearly label the waste container with "Hazardous Waste," "1-Ethylcyclohexanol,"
and any other relevant hazard warnings (e.g., "Ignitable™).

e Segregation: Do not mix 1-Ethylcyclohexanol waste with other incompatible waste streams,
such as acids, bases, or oxidizing agents.[3]

2. Temporary Storage:

» Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste.

» Keep the container away from sources of ignition such as open flames, hot surfaces, and
sparks.[3]

e Ensure the storage area has secondary containment to prevent the spread of material in
case of a leak.

3. Final Disposal:
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» All 1-Ethylcyclohexanol waste must be disposed of through a licensed hazardous waste
disposal company.[3][6]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the waste.

» Do not attempt to treat or neutralize the waste unless you are specifically trained and
equipped to do so, following established and approved protocols.

Quantitative Data Summary

For reference, key quantitative data for 1-Ethylcyclohexanol and relevant disposal regulations
are summarized in the table below.

Property Value Citation
CAS Number 1940-18-7 [4]
Molecular Formula CsH160 [4]
Boiling Point 158 - 165 °C [4]
Flash Point 68 °C [4]
Solubility in Water 7.2 g/lL (25 °C) [4]

Not applicable for pure or
) concentrated solutions. Applies
EPA Alcohol Exemption ) ) [819]
to aqueous solutions with

<24% alcohol and >50% water.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Ethylcyclohexanol waste in a laboratory setting.
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1-Ethylcyclohexanol Disposal Workflow
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Caption: Decision workflow for the safe disposal of 1-Ethylcyclohexanol.
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of 1-Ethylcyclohexanol, thereby protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Ethylcyclohexanol | CBH160 | CID 16021 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Page loading... [guidechem.com]
o 3. fishersci.com [fishersci.com]

e 4. 1-Ethylcyclohexanol(1940-18-7)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

¢ 5. ehs.stanford.edu [ehs.stanford.edu]

¢ 6. tcichemicals.com [tcichemicals.com]

e 7.epa.gov [epa.gov]

¢ 8. hazardouswasteexperts.com [hazardouswasteexperts.com]
e 9. epa.gov [epa.gov]

 To cite this document: BenchChem. [Proper Disposal of 1-Ethylcyclohexanol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155962#1-ethylcyclohexanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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